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Compound of Interest

Compound Name: (R)-2-Amino-1,1,2-triphenylethanol

Cat. No.: B152254 Get Quote

Essential Safety and Handling Guide for (R)-2-
Amino-1,1,2-triphenylethanol
This guide provides crucial safety and logistical information for the handling, storage, and

disposal of (R)-2-Amino-1,1,2-triphenylethanol. The following procedures are based on best

practices and data from safety data sheets (SDS) of structurally similar compounds, as a

specific SDS for (R)-2-Amino-1,1,2-triphenylethanol was not available. Researchers,

scientists, and drug development professionals should use this information as a primary

resource for ensuring laboratory safety.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling (R)-2-Amino-1,1,2-triphenylethanol.
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Protection Type
Specific
Recommendations

Source/Standard

Eye and Face Protection
Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 / EN

166[1]

Skin Protection

Wear impervious gloves (e.g.,

Nitrile rubber) and a lab coat or

protective suit.[2]

General Laboratory Practice

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or dust is

generated.[2]

NIOSH Recommendations

Hand Protection
Chemical-resistant gloves are

required.[1]
EN 374

Operational Plan for Safe Handling
A systematic approach to handling (R)-2-Amino-1,1,2-triphenylethanol is crucial from receipt

to disposal. The following workflow outlines the necessary steps to maintain a safe laboratory

environment.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

Keep the container tightly sealed when not in use.[2]

Handling and Use:

Always work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the solid form to avoid dust inhalation.[2]
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Avoid generating dust.[2]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Keep reaction vessels closed when possible.

Emergency Procedures
Spill Response:

Evacuate the area and alert others.

Wear appropriate PPE as outlined above.

For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place it

in a labeled container for disposal.[2]

Prevent spilled material from entering drains or waterways.[2]

Exposure Response:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Proper disposal of (R)-2-Amino-1,1,2-triphenylethanol and its contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing (R)-2-Amino-1,1,2-triphenylethanol,
including unused product, contaminated lab supplies (e.g., gloves, absorbent paper), and

empty containers, in a designated and clearly labeled hazardous waste container.[2]

Containerization: Use a chemically resistant, sealable container for waste collection. Ensure

the waste container is kept closed except when adding waste.

Disposal: Dispose of the hazardous waste through a licensed environmental disposal

service.[2] Follow all local, state, and federal regulations for chemical waste disposal. Do not

dispose of it down the drain or in regular trash.
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Safe Handling Workflow for (R)-2-Amino-1,1,2-triphenylethanol
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Caption: Workflow for the safe handling of (R)-2-Amino-1,1,2-triphenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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